Cas no 344957-25-1 (2-(aminomethyl)benzonitrile)

• Product Name: 2-(aminomethyl)benzonitrile
• CAS No: 344957-25-1
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD06797831
• CID: 825608
• PubChem ID: 22341739
• Update Time: 2025-05-22

2-(aminomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyanobenzylamine
• 2-(AMINOMETHYL)BENZONITRILE
• Benzonitrile, 2-(aminomethyl)-
• 2-(3-CHLORO-4-FLUOROPHENOXY)ETHYLAMINEHYDROCHLORIDE
• 2-(aminomethyl)benzenecarbonitrile
• 2-Aminomethyl-benzonitrile
• 2-Cyan-benzylamin
• o-cyanobenzylamine
• IQKCOMKWSLYAHJ-UHFFFAOYSA-N
• BCP22064
• A51071
• 2-Aminomethylbenzonitrile
• DTXSID50625000
• 344957-25-1
• FT-0647074
• MFCD06797831
• J-019627
• AM100690
• FS-6632
• AKOS000190012
• A822256
• EN300-1600999
• CS-W006008
• SCHEMBL1110228
• ALBB-035180
• 2-(aminomethyl)benzonitrile

• MDL： MFCD06797831
• Inchi： 1S/C8H8N2/c9-5-7-3-1-2-4-8(7)6-10/h1-4H,5,9H2
• InChI Key： IQKCOMKWSLYAHJ-UHFFFAOYSA-N
• SMILES： NCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 255.8±15.0 ºC (760 Torr),
• Flash Point: 108.5±20.4 ºC,
• Solubility: Slightly soluble (4.2 g/l) (25 º C),
• PSA: 49.81000
• LogP: 1.71728

Additional information on 2-(aminomethyl)benzonitrile

Recent Advances in the Application of 2-(Aminomethyl)benzonitrile (CAS: 344957-25-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(aminomethyl)benzonitrile (CAS: 344957-25-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest studies and developments involving this compound, highlighting its role in drug discovery, medicinal chemistry, and chemical biology.

Recent studies have demonstrated the utility of 2-(aminomethyl)benzonitrile as a building block for the synthesis of novel heterocyclic compounds with potential therapeutic applications. For instance, researchers have utilized this compound in the development of kinase inhibitors, which are of particular interest in oncology and inflammatory diseases. The presence of both the aminomethyl and benzonitrile functional groups allows for diverse chemical modifications, enabling the creation of libraries of compounds with varied biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists employed 2-(aminomethyl)benzonitrile as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study reported that derivatives of this compound exhibited promising inhibitory activity against specific PPIs involved in cancer progression, suggesting its potential as a scaffold for anti-cancer drug development. The researchers also highlighted the compound's favorable pharmacokinetic properties, including good solubility and metabolic stability.

Another significant application of 2-(aminomethyl)benzonitrile has been in the field of positron emission tomography (PET) tracer development. A recent study in ACS Chemical Neuroscience described the use of this compound as a precursor for the synthesis of radiolabeled probes targeting neurotransmitter systems in the brain. The researchers successfully developed a carbon-11 labeled derivative of 2-(aminomethyl)benzonitrile, which showed excellent brain penetration and specific binding to target receptors, making it a promising candidate for neuroimaging applications.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for the production of 2-(aminomethyl)benzonitrile. A 2022 publication in Green Chemistry reported a novel catalytic system for the direct amination of benzonitrile derivatives, including 344957-25-1, using environmentally benign reagents and conditions. This development addresses the growing need for greener synthetic approaches in pharmaceutical manufacturing.

In conclusion, 2-(aminomethyl)benzonitrile (CAS: 344957-25-1) continues to be a valuable compound in chemical biology and pharmaceutical research, with recent studies expanding its applications in drug discovery, imaging agent development, and sustainable synthesis. The versatility of this molecule, combined with ongoing research into its derivatives, suggests that it will remain an important tool in medicinal chemistry for the foreseeable future. Future research directions may include further exploration of its applications in targeted drug delivery systems and as a scaffold for the development of multi-target-directed ligands.